1-tert-butyl 4-methyl (3R,4R)-3-methoxypiperidine-1,4-dicarboxylate

• IUPAC Name: 1-O-tert-butyl 4-O-methyl (3R,4R)-3-methoxypiperidine-1,4-dicarboxylate
• InChI: InChI=1S/C13H23NO5/c1-13(2,3)19-12(16)14-7-6-9(11(15)18-5)10(8-14)17-4/h9-10H,6-8H2,1-5H3/t9-,10+/m1/s1
• InChI Key: SLZAAFOWXIDDDZ-ZJUUUORDSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C(C1)OC)C(=O)OC
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@H]([C@H](C1)OC)C(=O)OC
• Molecular Formula: C13H23NO5
• Molecular Weight: 273.33 g/mol

Description

1-tert-butyl 4-methyl (3R,4R)-3-methoxypiperidine-1,4-dicarboxylate is a synthetic organic compound that features a piperidine ring substituted with tert-butyl, methyl, and methoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-tert-butyl 4-methyl (3R,4R)-3-methoxypiperidine-1,4-dicarboxylate typically involves multi-step organic reactions. One common route includes the protection of functional groups, formation of the piperidine ring, and subsequent introduction of the tert-butyl, methyl, and methoxy groups under controlled conditions. Specific reagents and catalysts are used to ensure high yield and purity of the final product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of flow microreactor systems, which offer advantages such as improved efficiency, scalability, and sustainability compared to traditional batch processes . These systems allow for precise control over reaction conditions, leading to consistent product quality.

Chemical Reactions Analysis

Types of Reactions

1-tert-butyl 4-methyl (3R,4R)-3-methoxypiperidine-1,4-dicarboxylate can undergo various chemical reactions, including:

Oxidation: Introduction of oxygen atoms into the molecule.

Reduction: Removal of oxygen atoms or addition of hydrogen atoms.

Substitution: Replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines). Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

1-tert-butyl 4-methyl (3R,4R)-3-methoxypiperidine-1,4-dicarboxylate has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, such as acting as a precursor to drug candidates.

Industry: Utilized in the development of new materials with specific properties

Mechanism of Action

The mechanism of action of 1-tert-butyl 4-methyl (3R,4R)-3-methoxypiperidine-1,4-dicarboxylate involves its interaction with molecular targets such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The specific pathways involved depend on the context of its application and the nature of the target molecules.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other piperidine derivatives with different substituents, such as:

• 1-tert-butyl 4-methyl (3R,4R)-3-hydroxypiperidine-1,4-dicarboxylate
• 1-tert-butyl 4-methyl (3R,4R)-3-ethoxypiperidine-1,4-dicarboxylate

Uniqueness

The uniqueness of 1-tert-butyl 4-methyl (3R,4R)-3-methoxypiperidine-1,4-dicarboxylate lies in its specific combination of substituents, which confer distinct chemical and physical properties.